Cas no 78270-92-5 (sulfuric acid, triaminopyrimidin-2-ol)

• Product Name: sulfuric acid, triaminopyrimidin-2-ol
• CAS No: 78270-92-5
• MF: C₄H₉N₅O₅S
• MW: 239.209758520126
• MDL: MFCD00039040
• CID: 984149
• PubChem ID: 285559
• Update Time: 2025-11-02

sulfuric acid, triaminopyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• sulfuric acid,4,5,6-triamino-1H-pyrimidin-2-one
• 4,5,6-triamino-1h-pyrimidin-2-one
• 4,5,6-triamino-2-hydroxypyrimidine sulfate
• 4,5,6-triaminopyrimidin-2(1h)-one sulfate(1:1)
• AC1L63BI
• AG-K-62489
• AR-1F8256
• CTK5E5605
• NSC142556
• Sulfuric Acid
• SureCN8723114
• SureCN9007348
• Sulfuric Acid;4,5,6-triamino-1h-pyrimidin-2-one
• sulfuric acid, triaminopyrimidin-2-ol
• 78270-92-5
• EN300-254963
• DTXSID20301349
• 4,5,6-Triaminopyrimidin-2-ol sulfate
• sulfuric acid; triaminopyrimidin-2-ol
• SCHEMBL8723114
• NSC-142556

• MDL： MFCD00039040
• Inchi： 1S/C4H7N5O.H2O4S/c5-1-2(6)8-4(10)9-3(1)7;1-5(2,3)4/h5H2,(H5,6,7,8,9,10);(H2,1,2,3,4)
• InChI Key： AXXYYKHTSANFOE-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C1N=C(C(=C(N)N1)N)N

Computed Properties

• Exact Mass: 239.03200
• Monoisotopic Mass: 239.03243958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 203Ų

Experimental Properties

• PSA: 206.79000
• LogP: 0.68810

Additional information on sulfuric acid, triaminopyrimidin-2-ol

Comprehensive Analysis of Sulfuric Acid, Triaminopyrimidin-2-ol (CAS No. 78270-92-5)

In the realm of specialized chemical compounds, Sulfuric Acid, Triaminopyrimidin-2-ol (CAS No. 78270-92-5) stands out as a compound of significant interest due to its unique molecular structure and versatile applications. This compound, often referred to by its systematic name, combines the properties of sulfuric acid with a triaminopyrimidin-2-ol moiety, resulting in a substance that is widely studied in both academic and industrial settings. Researchers and professionals frequently search for terms like "sulfuric acid derivatives", "triaminopyrimidin-2-ol uses", and "CAS 78270-92-5 applications", reflecting the growing curiosity and demand for detailed information on this compound.

The molecular structure of Sulfuric Acid, Triaminopyrimidin-2-ol is characterized by the presence of multiple amino groups attached to a pyrimidine ring, which is further functionalized with a hydroxyl group. This configuration imparts unique chemical reactivity, making it a valuable intermediate in organic synthesis. Recent trends in green chemistry have spurred interest in compounds like this, as they can be utilized in sustainable processes. Searches for "eco-friendly chemical intermediates" and "green synthesis of pyrimidine derivatives" highlight the alignment of this compound with contemporary environmental concerns.

One of the most notable applications of Sulfuric Acid, Triaminopyrimidin-2-ol is in the pharmaceutical industry, where it serves as a precursor for the synthesis of bioactive molecules. Its role in the development of novel therapeutics has been explored in recent studies, particularly in the context of "drug discovery" and "medicinal chemistry". The compound's ability to participate in diverse chemical reactions makes it a cornerstone in the design of new drugs, addressing pressing health challenges. This has led to increased searches for "pharmaceutical applications of CAS 78270-92-5" and "triaminopyrimidin-2-ol in medicine".

Beyond pharmaceuticals, Sulfuric Acid, Triaminopyrimidin-2-ol finds utility in materials science. Its incorporation into polymers and coatings has been investigated for enhancing material properties such as durability and thermal stability. Queries like "advanced materials with pyrimidine derivatives" and "CAS 78270-92-5 in polymer science" reflect the compound's relevance in this field. The ongoing push for high-performance materials in industries like aerospace and electronics underscores the importance of such compounds.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to characterize Sulfuric Acid, Triaminopyrimidin-2-ol. These methods ensure the compound's purity and confirm its structural integrity, which is critical for its intended applications. Researchers often search for "analytical methods for triaminopyrimidin-2-ol" and "CAS 78270-92-5 characterization", emphasizing the need for reliable quality control in its production and use.

In conclusion, Sulfuric Acid, Triaminopyrimidin-2-ol (CAS No. 78270-92-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique chemical properties and alignment with modern scientific trends make it a subject of ongoing research and industrial interest. As the demand for innovative solutions grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.